Cas no 69169-56-8 (2-Butenoic acid, 3-bromo-, (2E)-)
69169-56-8 structure
Product Name:2-Butenoic acid, 3-bromo-, (2E)-
CAS No:69169-56-8
MF:C4H5BrO2
MW:164.985300779343
CID:1733715
PubChem ID:12471976
Update Time:2025-04-21
2-Butenoic acid, 3-bromo-, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid, 3-bromo-, (2E)-
- (E)-3-bromobut-2-enoic acid
- SCHEMBL6576455
- G80883
- (E)-3-Bromo-2-butenoic Acid
- 69169-56-8
-
- Inchi: 1S/C4H5BrO2/c1-3(5)2-4(6)7/h2H,1H3,(H,6,7)/b3-2+
- InChI Key: JFQJADVATLPJRF-NSCUHMNNSA-N
- SMILES: Br/C(=C/C(=O)O)/C
Computed Properties
- Exact Mass: 163.94729g/mol
- Monoisotopic Mass: 163.94729g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 37.3Ų
2-Butenoic acid, 3-bromo-, (2E)- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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